Cas no 59807-21-5 (Pyrimidine, 2-(methylthio)-4,6-diphenyl-)

Pyrimidine, 2-(methylthio)-4,6-diphenyl- structure
59807-21-5 structure
Product Name:Pyrimidine, 2-(methylthio)-4,6-diphenyl-
CAS No:59807-21-5
MF:C17H14N2S
MW:278.371462345123
CID:2834427
PubChem ID:10989556
Update Time:2025-04-21

Pyrimidine, 2-(methylthio)-4,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • DTXSID00451018
    • SCHEMBL13133556
    • DTXCID20401838
    • 59807-21-5
    • Pyrimidine, 2-(methylthio)-4,6-diphenyl-
    • Inchi: 1S/C17H14N2S/c1-20-17-18-15(13-8-4-2-5-9-13)12-16(19-17)14-10-6-3-7-11-14/h2-12H,1H3
    • InChI Key: PCQRJYVGHCCHOJ-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC(=CC(C2C=CC=CC=2)=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 278.08776963Da
  • Monoisotopic Mass: 278.08776963Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 51.1Ų
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